Cas no 2138190-81-3 (1-(3-Fluoropiperidin-4-yl)-4-(2-methoxyethyl)piperazine)

• Product Name: 1-(3-Fluoropiperidin-4-yl)-4-(2-methoxyethyl)piperazine
• CAS No: 2138190-81-3
• MF: C₁₂H₂₄FN₃O
• MW: 245.336866378784
• CID: 5898889
• PubChem ID: 165477109
• Update Time: 2025-05-28

1-(3-Fluoropiperidin-4-yl)-4-(2-methoxyethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropiperidin-4-yl)-4-(2-methoxyethyl)piperazine
• 2138190-81-3
• EN300-766117
• 1-(3-Fluoropiperidin-4-yl)-4-(2-methoxyethyl)piperazine

• Inchi： 1S/C12H24FN3O/c1-17-9-8-15-4-6-16(7-5-15)12-2-3-14-10-11(12)13/h11-12,14H,2-10H2,1H3
• InChI Key： ALUVMKHZEBSOOJ-UHFFFAOYSA-N
• SMILES： FC1CNCCC1N1CCN(CCOC)CC1

Computed Properties

• Exact Mass: 245.19034056g/mol
• Monoisotopic Mass: 245.19034056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-(3-Fluoropiperidin-4-yl)-4-(2-methoxyethyl)piperazine

Comprehensive Overview of 1-(3-Fluoropiperidin-4-yl)-4-(2-methoxyethyl)piperazine (CAS No. 2138190-81-3)

The compound 1-(3-Fluoropiperidin-4-yl)-4-(2-methoxyethyl)piperazine (CAS No. 2138190-81-3) is a fluorinated piperazine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 3-fluoropiperidine moiety and 2-methoxyethyl side chain, make it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating central nervous system (CNS) targets, particularly in the development of novel neuromodulators and receptor ligands.

In recent years, the demand for fluorinated heterocycles like 1-(3-Fluoropiperidin-4-yl)-4-(2-methoxyethyl)piperazine has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the fluorine atom in the piperidine ring is a key design element, as it often improves binding affinity to biological targets. This aligns with current trends in precision medicine and structure-activity relationship (SAR) optimization, which are hot topics in pharmaceutical R&D. The compound's methoxyethyl group further enhances its solubility, a critical factor in drug-like properties.

From a synthetic chemistry perspective, CAS No. 2138190-81-3 exemplifies the growing importance of late-stage fluorination strategies. This approach is widely discussed in medicinal chemistry forums and academic publications, as it allows for efficient diversification of lead compounds. The compound's piperazine-piperidine scaffold is also noteworthy, as it appears in several FDA-approved drugs targeting G-protein-coupled receptors (GPCRs) and ion channels. Such features make it a valuable tool for high-throughput screening (HTS) campaigns.

Beyond its pharmaceutical applications, 1-(3-Fluoropiperidin-4-yl)-4-(2-methoxyethyl)piperazine has attracted attention in chemical biology studies. Its ability to serve as a molecular probe for investigating enzyme inhibition or protein-protein interactions is under exploration. This aligns with the broader scientific community's focus on target identification and mechanistic studies, which are frequently searched topics in PubMed and Google Scholar. The compound's logP and pKa values, though not yet fully characterized, are expected to be favorable for blood-brain barrier (BBB) penetration—a property highly sought after in neurotherapeutic development.

Quality control of CAS No. 2138190-81-3 is another critical aspect, with analytical techniques like HPLC, NMR, and mass spectrometry being essential for verification. The compound's stability under various storage conditions and solvent systems is a common query among purchasers, reflecting the practical concerns of laboratory workflows. Suppliers often highlight its compatibility with parallel synthesis and combinatorial chemistry, which are pivotal for accelerating hit-to-lead optimization.

In summary, 1-(3-Fluoropiperidin-4-yl)-4-(2-methoxyethyl)piperazine represents a compelling case study in modern drug design. Its structural ingenuity addresses multiple ADME/Tox challenges while offering diverse research applications. As the scientific community continues to explore fluorine's role in bioisosterism and pharmacophore development, this compound is poised to remain relevant in both academic and industrial settings.